LORCINADOL
Description
Lorcinadol is a pharmaceutical compound listed in the Derwent Drug File Thesaurus under categories including antiepileptic, analgesic, and anti-inflammatory agents . The lack of detailed pharmacological data in the provided sources limits a comprehensive introduction, but its inclusion in a thesaurus of bioactive compounds underscores its relevance in medicinal chemistry research.
Properties
CAS No. |
107746-85-0 |
|---|---|
Molecular Formula |
C9H16O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Given the absence of structural or functional data for Lorcinadol in the provided evidence, comparisons are inferred based on its therapeutic categorization. Two compounds from the same Derwent Drug File Thesaurus—loxoprofen and metamizole sodium —are selected for comparison due to their proximity in the listing and shared therapeutic domains .
Table 1: General Comparison of this compound with Loxoprofen and Metamizole Sodium
| Property | This compound (Inferred) | Loxoprofen (NSAID) | Metamizole Sodium (Analgesic/Antipyretic) |
|---|---|---|---|
| Therapeutic Class | Antiepileptic/Analgesic | Non-Steroidal Anti-Inflammatory Drug (NSAID) | Non-opioid analgesic, antipyretic |
| Mechanism | Not specified | COX-1/COX-2 inhibition | Inhibition of prostaglandin synthesis |
| Indications | Pain/Seizures (assumed) | Osteoarthritis, rheumatoid arthritis | Acute pain, fever management |
| Common Side Effects | Unknown | Gastrointestinal ulcers, renal toxicity | Agranulocytosis (rare) |
Key Findings:
Functional Similarities: this compound and loxoprofen may share analgesic properties, though their mechanisms likely differ. Metamizole sodium, like this compound, is used for pain relief but operates via distinct pathways, emphasizing the diversity in analgesic drug design .
Structural Considerations: No structural data for this compound is available in the evidence. However, loxoprofen (a propionic acid derivative) and metamizole (a pyrazolone derivative) highlight the importance of heterocyclic frameworks in anti-inflammatory and analgesic agents .
Clinical Applications :
- This compound’s classification hints at niche applications, possibly in neuropathic pain or refractory epilepsy, whereas loxoprofen and metamizole target broader inflammatory and acute pain conditions .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
